(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)(1H-indol-5-yl)methanone

• IUPAC Name: (7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)-(1H-indol-5-yl)methanone
• InChI: InChI=1S/C17H20N2O3/c1-16(2)21-10-17(11-22-16)8-19(9-17)15(20)13-3-4-14-12(7-13)5-6-18-14/h3-7,18H,8-11H2,1-2H3
• InChI Key: TVUJICLAYDGBBV-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCC2(CN(C2)C(=O)C3=CC4=C(C=C3)NC=C4)CO1)C
• Molecular Formula: C17H20N2O3
• Molecular Weight: 300.35 g/mol

Description

(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)(1H-indol-5-yl)methanone, also known as DMDO-INDO, is a novel chemical compound that has garnered attention in the scientific community due to its potential applications in medicinal chemistry. DMDO-INDO is a spirocyclic compound that contains an indole moiety, which is a common structural feature in many biologically active compounds.

Scientific Research Applications

Spirocyclic Synthesis

The spirocyclic nature of this compound offers synthetic challenges and opportunities. Researchers study its reactivity and use it as a building block for constructing other spirocycles. Key aspects include:

• .

Coordination Chemistry

Exploring the coordination behavior of this compound with metal ions:

• .

Mechanism of Action

Target of Action

It’s known that indole derivatives, such as this compound, have been the focus of many researchers in the study of pharmaceutical compounds . The presence of a carboxamide moiety in indole derivatives causes hydrogen bonds with a variety of enzymes and proteins, which in many cases, inhibits their activity .

Mode of Action

It’s known that the presence of a carboxamide moiety in indole derivatives allows these compounds to form hydrogen bonds with a variety of enzymes and proteins . This interaction often results in the inhibition of the target’s activity .

Biochemical Pathways

Indole derivatives are known to interact with a variety of enzymes and proteins, potentially affecting multiple biochemical pathways .

Result of Action

The inhibitory properties of indole derivatives on various enzymes and proteins could potentially lead to a wide range of molecular and cellular effects .